Cas no 61539-74-0 (4-Octanol, 5-bromo-)

• Product Name: 4-Octanol, 5-bromo-
• CAS No: 61539-74-0
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 475756
• PubChem ID: 71394844
• Update Time: 2025-04-19

4-Octanol, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 4-Octanol, 5-bromo-
• 5-bromooctan-4-ol
• 61539-74-0
• DTXSID10816513

• Inchi： 1S/C8H17BrO/c1-3-5-7(9)8(10)6-4-2/h7-8,10H,3-6H2,1-2H3
• InChI Key： OCEYTXPVBYKMDF-UHFFFAOYSA-N
• SMILES： BrC(CCC)C(CCC)O

Computed Properties

• Exact Mass: 208.04631
• Monoisotopic Mass: 208.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23